2-[5-({2-[(4-Carboxyphenyl)imino]-3-methyl-4-oxo-1,3-thiazolidin-5-ylidene}methyl)-2-furyl]benzoic acid

• Molecular Formula: C23H16N2O6S
• Molecular Weight: 448.4 g/mol
• IUPAC Name: 2-[5-[(Z)-[2-(4-carboxyphenyl)imino-3-methyl-4-oxo-1,3-thiazolidin-5-ylidene]methyl]furan-2-yl]benzoic acid
• InChI: InChI=1S/C23H16N2O6S/c1-25-20(26)19(32-23(25)24-14-8-6-13(7-9-14)21(27)28)12-15-10-11-18(31-15)16-4-2-3-5-17(16)22(29)30/h2-12H,1H3,(H,27,28)(H,29,30)/b19-12-,24-23?
• InChI Key: PDKJWMQAZRNVGP-JWIFITGBSA-N
• Isomeric SMILES: CN1C(=O)/C(=C/C2=CC=C(O2)C3=CC=CC=C3C(=O)O)/SC1=NC4=CC=C(C=C4)C(=O)O
• SMILES: CN1C(=O)C(=CC2=CC=C(O2)C3=CC=CC=C3C(=O)O)SC1=NC4=CC=C(C=C4)C(=O)O

Description

2-[5-({2-[(4-Carboxyphenyl)imino]-3-methyl-4-oxo-1,3-thiazolidin-5-ylidene}methyl)-2-furyl]benzoic acid is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. This compound is also known as FFA4 agonist due to its ability to activate free fatty acid receptor 4 (FFA4) in the body.

Mechanism of Action

The mechanism of action of 2-[5-({2-[(4-Carboxyphenyl)imino]-3-methyl-4-oxo-1,3-thiazolidin-5-ylidene}methyl)-2-furyl]benzoic acid involves its ability to activate FFA4 receptors in the body. FFA4 receptors are G protein-coupled receptors that are involved in regulating various metabolic processes in the body, including glucose and lipid metabolism.
Biochemical and Physiological Effects
Activation of FFA4 receptors by 2-[5-({2-[(4-Carboxyphenyl)imino]-3-methyl-4-oxo-1,3-thiazolidin-5-ylidene}methyl)-2-furyl]benzoic acid leads to several biochemical and physiological effects. These include the regulation of insulin secretion, the suppression of inflammation, and the modulation of lipid metabolism.

Advantages and Limitations for Lab Experiments

The advantages of using 2-[5-({2-[(4-Carboxyphenyl)imino]-3-methyl-4-oxo-1,3-thiazolidin-5-ylidene}methyl)-2-furyl]benzoic acid in lab experiments include its ability to selectively activate FFA4 receptors, its potential therapeutic applications, and its well-characterized synthesis method. However, the limitations of using this compound in lab experiments include its potential toxicity, its limited solubility, and the need for further research to fully understand its mechanism of action.

Future Directions

The potential therapeutic applications of 2-[5-({2-[(4-Carboxyphenyl)imino]-3-methyl-4-oxo-1,3-thiazolidin-5-ylidene}methyl)-2-furyl]benzoic acid suggest several future directions for research. These include investigating its role in regulating lipid metabolism, exploring its potential as a treatment for metabolic disorders, and further characterizing its mechanism of action. Additionally, the development of more efficient synthesis methods and the investigation of its potential toxicity are also important areas of future research.

Synthesis Methods

The synthesis of 2-[5-({2-[(4-Carboxyphenyl)imino]-3-methyl-4-oxo-1,3-thiazolidin-5-ylidene}methyl)-2-furyl]benzoic acid involves the reaction of 2-furylcarboxylic acid with 4-carboxybenzaldehyde and thiosemicarbazide in the presence of a catalytic amount of acetic acid. The resulting product is then subjected to further reactions to obtain the final compound.

Scientific Research Applications

2-[5-({2-[(4-Carboxyphenyl)imino]-3-methyl-4-oxo-1,3-thiazolidin-5-ylidene}methyl)-2-furyl]benzoic acid has been extensively studied for its potential therapeutic applications. It has been found to have anti-inflammatory, anti-diabetic, and anti-tumor properties. The compound has also been investigated for its role in regulating lipid metabolism and as a potential treatment for metabolic disorders.